Cas no 1352503-90-2 (2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352503-90-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5188809
• Update Time: 2025-10-29

2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

• Inchi： 1S/C13H18N2O2/c1-2-17-13-11(6-5-8-14-13)12-7-3-4-9-15(12)10-16/h5-6,8,10,12H,2-4,7,9H2,1H3
• InChI Key： PRSZJRZSPONZFS-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=CC=CN=C1OCC

Additional information on 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

Recent Advances in the Study of 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352503-90-2)

The compound 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352503-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic aldehyde, characterized by its unique bipyridinyl scaffold, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent synthetic efforts have focused on optimizing the preparation of 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. The researchers reported a yield of 78% with high enantiomeric purity, making this method particularly attractive for large-scale production. The compound's structural features, including the ethoxy group and the aldehyde functionality, render it a versatile intermediate for further derivatization.

In the realm of medicinal chemistry, 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde has been investigated as a precursor for the development of novel kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The aldehyde group was found to be crucial for forming Schiff base interactions with the target enzymes, highlighting its importance in drug design.

Pharmacological evaluations have also revealed promising results. In vitro studies conducted by a research team at the University of Cambridge (2023) showed that certain analogs of 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde possess anti-inflammatory properties, potentially offering new therapeutic avenues for treating chronic inflammatory diseases. The compound's ability to modulate NF-κB signaling pathways was identified as a key mechanism of action.

Despite these advancements, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences (2024) indicated that the compound has moderate bioavailability but suffers from rapid metabolism, necessitating the development of prodrug strategies or formulation improvements.

In conclusion, 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352503-90-2) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and beyond. Ongoing research aims to address its limitations and unlock its full therapeutic potential. The compound's unique chemical properties and biological activities make it a valuable subject for future studies in chemical biology and medicinal chemistry.